Dye 937

Specification

• CAS No.: 195199-04-3
• Molecular Formula: C32H37IN4S
• Molecular Weight: 636.63
• IUPAC Name: N,N-dimethyl-N'-[4-[(3-methyl-1,3-benzothiazol-2-ylidene)methyl]-1-phenylquinolin-1-ium-2-yl]-N'-propylpropane-1,3-diamine;iodide
• Standard InChI: InChI=1S/C32H37N4S.HI/c1-5-20-35(22-13-21-33(2)3)31-23-25(24-32-34(4)29-18-11-12-19-30(29)37-32)27-16-9-10-17-28(27)36(31)26-14-7-6-8-15-26;/h6-12,14-19,23-24H,5,13,20-22H2,1-4H3;1H/q+1;/p-1
• SMILES: CCCN(CCCN(C)C)C1=[N+](C2=CC=CC=C2C(=C1)C=C3N(C4=CC=CC=C4S3)C)C5=CC=CC=C5.[I-]

Introduction

Chemical Structure and Properties

Molecular Composition

Dye 937 exhibits a complex molecular architecture characterized by:

• Molecular Formula: C₃₂H₃₇IN₄S (IUPAC name confirmed via PubChem).

• Molecular Weight: 636.6 g/mol.

• Key Functional Groups: A quinolinium core, benzothiazole ring, and a dimethylaminopropyl side chain.

Table 1: Core Structural Features of Dye 937

Feature	Description
Quinolinium Core	Planar aromatic system enabling π-π interactions with nucleic acids
Benzothiazole Moiety	Contributes to red-shifted absorption/emission properties
Dimethylaminopropyl Group	Enhances solubility and membrane permeability

Applications in Biological Research

Nucleic Acid Detection

Dye 937 belongs to the cyanine dye family, which is renowned for intercalating into DNA/RNA. This property enables its use in:

• Gel Electrophoresis: Visualization of nucleic acid bands after separation.

• Live-Cell Imaging: Permeability allows real-time tracking of cellular nucleic acid dynamics.

• Quantification Assays: Fluorescence-based detection for DNA/RNA concentration measurement.

Table 2: Comparative Advantages of Dye 937 in Nucleic Acid Staining

Property	Dye 937	Ethidium Bromide	SYTO Green
Membrane Permeability	High	Low	Moderate
Fluorescence Efficiency	Moderate	High	High
Toxicity	Likely low (in-vitro use only)	High	Low

Note: Data inferred from structural analogs and general cyanine dye behavior.

ELISA and Diagnostic Kits

Eurodiagnostico lists Dye 937 (Catalog # HY-15422) as a component in ELISA reagents, indicating its role in:

• Protein Interaction Studies: Detecting enzyme-substrate interactions via fluorescence quenching or enhancement.

• Immunoassays: Labeling antibodies or antigens for quantification.

Product Specifications and Availability

Table 3: Key Product Information

Parameter	Value	Source
Catalog Number	HY-15422	Eurodiagnostico
Storage Conditions	-20°C (recommended)	Standard practice
Handling	Avoid direct exposure; use in fume hoods	Safety protocols

Research Limitations

• Lack of Spectral Data: Absence from major spectral databases (e.g., Thermofisher) complicates optimization of fluorescence-based assays.

• Restricted Use: Designated for in-vitro studies only; human/animal administration prohibited.